Cas no 4974-57-6 (Benzeneacetaldehyde,4-nitro-a-oxo-)

Benzeneacetaldehyde,4-nitro-a-oxo- structure
4974-57-6 structure
Product Name:Benzeneacetaldehyde,4-nitro-a-oxo-
CAS No:4974-57-6
MF:C8H5NO4
MW:179.129602193832
MDL:MFCD00038682
CID:329255
PubChem ID:151242
Update Time:2025-04-19

Benzeneacetaldehyde,4-nitro-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,4-nitro-a-oxo-
    • 4-Nitrophenylglyoxal
    • 2-(4-nitrophenyl)-2-oxoacetaldehyde
    • P-NITROPHENYLGLYOXAL
    • 4-Nitrophenylglyoxal hydrate
    • (4-nitro-phenyl)-oxo-acetaldehyde
    • 2-oxo-2-(4-nitrophenyl)acetaldehyde
    • para-Nitrophenylglyoxal
    • p-nitrophenylglyoxal monohydrate
    • p-NO2-phenylglyoxal
    • 4974-57-6
    • SCHEMBL360287
    • AB01748
    • NSC-156301
    • NSC156301
    • DTXSID70198004
    • Benzeneacetaldehyde, 4-nitro-alpha-oxo-
    • F87629
    • 4-nitrophenyl glyoxal
    • FT-0619280
    • AKOS003397693
    • MFCD00038682
    • ILVKBBGIGNSVDO-UHFFFAOYSA-N
    • (4-nitrophenyl)(oxo)acetaldehyde
    • DTXCID60120495
    • 2-(4-Nitrophenyl)-2-oxo-acetaldehyde
    • STK359397
    • MDL： MFCD00038682
    • Inchi： 1S/C8H5NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-5H
    • InChI Key： ILVKBBGIGNSVDO-UHFFFAOYSA-N
    • SMILES： O=C(C=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.02200
  • Monoisotopic Mass: 179.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 80A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.376
  • Melting Point: 96-98℃
  • Boiling Point: 321.4°Cat760mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.575
  • PSA: 79.96000
  • LogP: 1.49960
  • Solubility: Uncertain

Benzeneacetaldehyde,4-nitro-a-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR006YZL-5g
4-Nitrophenylglyoxal
 4974-57-6 99%
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 $980.00 2025-08-06
A2B Chem LLC
AD24181-5g
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A2B Chem LLC
AD24181-10g
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A2B Chem LLC
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abcr
AB587847-250mg
2-(4-Nitrophenyl)-2-oxoacetaldehyde; .
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abcr
AB587847-1g
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A2B Chem LLC
AD24181-100mg
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 $40.00 2023-12-30
A2B Chem LLC
AD24181-250mg
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A2B Chem LLC
AD24181-1g
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 4974-57-6 95%
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eNovation Chemicals LLC
D144267-1g
P-NITROPHENYLGLYOXAL
 4974-57-6 95%
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Benzeneacetaldehyde,4-nitro-a-oxo- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4974-57-6)Benzeneacetaldehyde,4-nitro-a-oxo-
Order Number:A1204664
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):211.0
Email:sales@amadischem.com

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4974-57-6 (Benzeneacetaldehyde,4-nitro-a-oxo-) Related Products

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Amadis Chemical Company Limited
(CAS:4974-57-6)Benzeneacetaldehyde,4-nitro-a-oxo-
A1204664
Purity:99%
Quantity:1g
Price ($):211.0
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